![molecular formula C7H7BrO5 B066309 5-Bromo-2,4-dihydroxybenzoic acid monohydrate CAS No. 160348-98-1](/img/structure/B66309.png)
5-Bromo-2,4-dihydroxybenzoic acid monohydrate
Overview
Description
5-Bromo-2,4-dihydroxybenzoic acid monohydrate is a useful research compound. Its molecular formula is C7H7BrO5 and its molecular weight is 251.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Characterization : It has been studied as an intermediate for preparing pyrimidine medicaments and its synthesis and structural characterization have been investigated (Xu Dong-fang, 2000).
Molecular Recognition and Supramolecular Assemblies : Research includes studies on molecular recognition and the synthesis of supramolecular assemblies involving this compound and its derivatives with N-donor compounds. These studies focus on the interaction and recognition patterns through hydrogen bonds and other weak interactions (S. Varughese & V. Pedireddi, 2006).
Bromination and Pharmaceutical Applications : The bromination of related compounds has been studied for their potential in pharmaceutical applications. These studies include the synthesis of derivatives and their spectral analysis (D. Drewry & R. M. Scrowston, 1969).
Strength of Halogen Bonds : Research on the influence of methoxy-substituents on the strength of Br…Br type II halogen bonds in bromobenzoic acid, including computational analysis of intermolecular interactions, has been conducted (Pablo A. Raffo et al., 2016).
Antioxidant Properties : Studies on the antioxidant properties of potential biotransformation products of salicylate, sulphasalazine, and amidopyrine have been carried out. This research includes evaluating the efficiency of various compounds, including derivatives of dihydroxybenzoic acid, in quenching chemiluminescence produced by oxy radicals (W. H. Betts et al., 1985).
Metabolic Pathways in Drug Analysis : The metabolic pathways of related compounds, like 4-Bromo-2,5-dimethoxyphenethylamine, have been studied in human hepatocytes, focusing on their potential toxic effects and the construction of main metabolic pathways (H. Carmo et al., 2005).
Biological Activities of Lichen-Derived Compounds : Research on lichen-derived monoaromatic compounds, including dihydroxybenzoic acid and its derivatives, has revealed various pharmacological properties like antioxidant, antifungal, and enzyme inhibition activities (Thanh-Hung Do et al., 2022).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
It has been used as an electrolyte for isotachophoresis separation of selenoamino acids (selenoethionine, selenocystine, and selenomethionine) on microchips . This suggests that it may interact with these selenoamino acids or related biochemical pathways.
Mode of Action
As an electrolyte in isotachophoresis, it likely facilitates the movement of charged particles under the influence of an electric field
Biochemical Pathways
Given its use in the separation of selenoamino acids, it may play a role in pathways involving these compounds .
Result of Action
Its role as an electrolyte in isotachophoresis suggests it may influence the movement and separation of charged particles, such as selenoamino acids .
Action Environment
The action of 5-Bromo-2,4-dihydroxybenzoic acid monohydrate may be influenced by various environmental factors. For instance, its effectiveness as an electrolyte could be affected by the pH, temperature, and ionic strength of the solution . Additionally, safety data indicates that it should be stored in a well-ventilated place and kept tightly closed .
Properties
IUPAC Name |
5-bromo-2,4-dihydroxybenzoic acid;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrO4.H2O/c8-4-1-3(7(11)12)5(9)2-6(4)10;/h1-2,9-10H,(H,11,12);1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRIKDYLDHHINRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)O)O)C(=O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80583462 | |
Record name | 5-Bromo-2,4-dihydroxybenzoic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80583462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
160348-98-1 | |
Record name | 5-Bromo-2,4-dihydroxybenzoic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80583462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2,4-dihydroxybenzoic acid monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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